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Compound of Interest

Compound Name: 5-Propargylamino-ddUTP

Cat. No.: B8600594

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Propargylamino-2',3'-
dideoxyuridine-5'-triphosphate (5-Propargylamino-ddUTP), a modified nucleoside
triphosphate with significant applications in molecular biology, diagnostics, and drug
development. This document details its chemical structure, physicochemical properties, and
key applications, including detailed experimental protocols and workflow visualizations.

Core Structure and Physicochemical Properties

5-Propargylamino-ddUTP is a derivative of 2',3'-dideoxyuridine triphosphate (ddUTP). The
core structure features a propargylamino group attached to the C5 position of the pyrimidine
ring. This modification introduces a terminal alkyne group, which is a key functional handle for
various biochemical reactions, most notably copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC), a cornerstone of "click chemistry". The 2',3'-dideoxyribose moiety lacks the 3'-
hydroxyl group necessary for phosphodiester bond formation, acting as a chain terminator in
DNA synthesis.

The structural and physical properties of the unlabeled 5-Propargylamino-ddUTP are
summarized in the table below.
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Property Value

Molecular Formula C12H18N3013P3

Molecular Weight 505.21 g/mol

CAS Number 114748-59-3

Storage Conditions Store at -20°C, protected from light.
Solubility Soluble in water and aqueous buffers.

Fluorescently Labeled 5-Propargylamino-ddUTP
Derivatives

The terminal alkyne of 5-Propargylamino-ddUTP allows for its conjugation to a wide array of
reporter molecules, including fluorescent dyes. These fluorescent derivatives are extensively
used in various molecular biology applications. The properties of several commercially
available fluorescently labeled 5-Propargylamino-ddUTP analogs are detailed below.
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Molecular Molecular €
Derivative Formula Weight ( Aexc (nm) Aem (nm) (L-mmol-*-c
(Free Acid) g/mol ) m-?)

5-
Propargylami  CasHseNsO20

1144.00[1] 649[1] 670[1] 250.0[1]
no-dduTP- P3S2[1]
Cy5
5-
Propargylami  Ca7Hs7NeO1s

1038.92[2] 630[2] 651[2] 130.0[2]
no-ddUTP- P3[2]
ATTO-633
5-
Propargylami  Cs3H2sN3019

863.51[3] 492[3] 517[3] 83.0[3]
no-ddUTP-6- Ps[3]
FAM
5-
Propargylami  Cs3H2sN3019

863.51 492 517 83.0
no-dduTP-5- Ps
FAM
5-
Propargylami  CasHaeNsO17

1021.80[4] 575[4] 600[4] 82.0[4]
no-ddUTP-6- Ps[4]
ROX
5-
Propargylami  CssHe3NeO22

1293.15[5] 603[5] 626[5] 120.0[5]
no-ddUTP- P3S2[5]
ATTO-594
5-
Propargylami  CasHs4Ns017

1077.91[6] 593[6] 622[6] 120.0[6]
no-ddUTP- Ps[6]
ATTO-590
5- Ci2H1sN3O13  1045.20[7] 543[7] N/A 105.0[7]
Propargylami  P3 - ATTO
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no-ddUTP- 540Q]7]
ATTO-540Q
5-
Propargylami  Cs9Ha7NeO1s
1012.81[8] 681[8] 698[8] 125.0[8]
no-dduTP- P3S[8]
ATTO-680

Key Applications and Experimental Protocols

5-Propargylamino-ddUTP and its derivatives are versatile tools in molecular biology. Key
applications include the detection of apoptosis through the TUNEL assay, bio-orthogonal
labeling via click chemistry, DNA sequencing, and microarray analysis.

TUNEL Assay for Apoptosis Detection

The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay is a widely
used method to detect DNA fragmentation, a hallmark of apoptosis.[9] The enzyme Terminal
deoxynucleotidyl Transferase (TdT) catalyzes the addition of labeled dUTPs to the 3'-hydroxyl
ends of DNA breaks.[2][3]

This protocol is a generalized procedure for staining cells in suspension.
o Cell Fixation:
o Harvest cells and wash twice with Phosphate Buffered Saline (PBS).

o Resuspend the cell pellet in 1% paraformaldehyde in PBS and incubate for 15 minutes at

room temperature.
o Wash cells with PBS.
e Permeabilization:

o Resuspend the cell pellet in ice-cold 70% ethanol and incubate for at least 30 minutes on

ice.

o Labeling Reaction:
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Wash cells twice with PBS.

[e]

o

Resuspend the cell pellet in a labeling solution containing TdT enzyme and a fluorescently
labeled 5-Propargylamino-ddUTP derivative (e.g., -6-FAM).

o

The reaction buffer typically includes a cacodylate buffer, CoClz, and the TdT enzyme.

[¢]

Incubate for 60 minutes at 37°C in a humidified incubator, protected from light.

e Washing and Analysis:
o Wash cells twice with PBS.
o Resuspend the final cell pellet in PBS.

o Analyze the samples by flow cytometry or fluorescence microscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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